Cas no 7505-62-6 (tetraphene-7-carbaldehyde)

• Product Name: tetraphene-7-carbaldehyde
• CAS No: 7505-62-6
• MF: C₁₉H₁₂O
• MW: 256.297985076904
• CID: 981137
• PubChem ID: 82017
• Update Time: 2025-04-19

tetraphene-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• tetraphene-7-carbaldehyde
• 7-FORMYLBENZ(A)ANTHRACENE
• benzo[a]anthracene-7-carbaldehyde
• 7-Formylbenz[a]anthracene
• Benz[a]anthracene-7-carboxaldehyde
• 7505-62-6
• 1,2-Benzanthracene-10-aldehyde
• Tetraphen-7-aldehyd
• PNJAZYMJSFCLFD-UHFFFAOYSA-N
• SCHEMBL10348819
• Benz(a)anthracene-7-carboxaldehyde
• DTXSID10226017
• WLN: L D6 B666J JVH
• NSC400556
• NSC-400556
• BRN 1877287
• benz[a]anthracene-7-carbaldehyde
• NSC 400556
• DS-009721

• Inchi： 1S/C19H12O/c20-12-19-16-8-4-2-6-14(16)11-18-15-7-3-1-5-13(15)9-10-17(18)19/h1-12H
• InChI Key： PNJAZYMJSFCLFD-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 256.08886
• Monoisotopic Mass: 256.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.0860 (rough estimate)
• Boiling Point: 359.54°C (rough estimate)
• Refractive Index: 1.5500 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives